Cas no 2228260-58-8 (1-1-(3-methoxy-4-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-methoxy-4-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228260-58-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5853135
• PubChem ID: 165765825
• Update Time: 2025-06-14

1-1-(3-methoxy-4-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methoxy-4-methylphenyl)cyclopropylethan-1-ol
• 2228260-58-8
• 1-[1-(3-methoxy-4-methylphenyl)cyclopropyl]ethan-1-ol
• EN300-1790919

• Inchi： 1S/C13H18O2/c1-9-4-5-11(8-12(9)15-3)13(6-7-13)10(2)14/h4-5,8,10,14H,6-7H2,1-3H3
• InChI Key： WNZUEVDITULIBX-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC(C)=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(3-methoxy-4-methylphenyl)cyclopropylethan-1-ol

Comprehensive Introduction to 1-(3-Methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS No. 2228260-58-8)

In the realm of organic chemistry and pharmaceutical research, 1-(3-Methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS No. 2228260-58-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and methoxy-methylphenyl moieties, represents a promising candidate for various synthetic and medicinal chemistry endeavors. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and material science, aligning with the growing demand for novel bioactive molecules.

The molecular structure of 1-(3-Methoxy-4-methylphenyl)cyclopropylethan-1-ol features a cyclopropane ring attached to an ethanol group, further linked to a 3-methoxy-4-methylphenyl substituent. This arrangement imparts distinct steric and electronic properties, making it a valuable intermediate in the synthesis of complex organic compounds. Recent studies highlight its role in modulating biological pathways, particularly in the context of central nervous system (CNS) therapeutics and anti-inflammatory agents, which are currently trending topics in biomedical research.

From a synthetic perspective, the preparation of CAS No. 2228260-58-8 involves multi-step organic reactions, including Grignard reactions, cyclopropanation, and selective oxidation. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in modern chemical synthesis. Notably, its stereochemistry and chiral purity are critical factors for researchers aiming to exploit its pharmacological potential, as enantioselectivity often dictates bioactivity.

In the context of green chemistry and sustainable synthesis, 1-(3-Methoxy-4-methylphenyl)cyclopropylethan-1-ol has also been evaluated for its environmental footprint. Innovations in catalysis and solvent-free reactions are being applied to its production, addressing the global push for eco-friendly manufacturing processes. This aligns with the increasing consumer and regulatory focus on green pharmaceuticals and biodegradable materials, which dominate current industry discussions.

Furthermore, the compound's potential applications extend to flavor and fragrance industries, where its aromatic profile and stability are advantageous. The methoxy and methyl groups contribute to its olfactory characteristics, making it a subject of interest for perfumery and food additive research. Such interdisciplinary applications underscore its versatility beyond traditional pharmaceutical uses.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS No. 2228260-58-8, ensuring high purity and consistency for research purposes. These methods are frequently searched by chemists and quality control professionals, highlighting the compound's technical relevance. Additionally, computational modeling studies have predicted its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in AI-driven drug discovery.

In summary, 1-(3-Methoxy-4-methylphenyl)cyclopropylethan-1-ol (CAS No. 2228260-58-8) is a multifaceted compound with broad implications across scientific disciplines. Its structural complexity, synthetic accessibility, and diverse applications position it as a key player in advancing innovative chemistry and life sciences. As research continues to unfold, this compound is poised to contribute significantly to breakthroughs in personalized medicine and sustainable technology, meeting the evolving needs of science and society.